Cas no 1385694-74-5 (1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylic Acid)

1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylic Acid structure
1385694-74-5 structure
Product Name:1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylic Acid
CAS No:1385694-74-5
MF:C13H12BrClO3
MW:331.589582443237
CID:1057156
PubChem ID:71432763
Update Time:2025-04-20

1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylic Acid
    • AC4086
    • MFCD22423117
    • AKOS027256824
    • 1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylicAcid
    • SY020211
    • DB-362697
    • 1-(2-bromo-5-chlorophenyl)-4-oxocyclohexane-1-carboxylic acid
    • 1385694-74-5
    • CS-0445778
    • A921072
    • Cyclohexanecarboxylic acid, 1-(2-bromo-5-chlorophenyl)-4-oxo-
    • MDL: MFCD22423117
    • Inchi: 1S/C13H12BrClO3/c14-11-2-1-8(15)7-10(11)13(12(17)18)5-3-9(16)4-6-13/h1-2,7H,3-6H2,(H,17,18)
    • InChI Key: LSAVMDAFHZLHGX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C1(C(=O)O)CCC(CC1)=O)Cl

Computed Properties

  • Exact Mass: 329.96600
  • Monoisotopic Mass: 329.96583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 485.5±45.0 °C at 760 mmHg
  • Flash Point: 247.4±28.7 °C
  • PSA: 54.37000
  • LogP: 3.56800
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylic Acid Security Information

1-(2-Bromo-5-chlorophenyl)-4-oxocyclohexanecarboxylic Acid Pricemore >>

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